Cas no 30890-35-8 (8-Epixanthatin)

8-epixanthatin is a potential colchicine binding site inhibitor, which was isolated from Xanthium Chinese mill. 8-epixanthatin can inhibit the activation of STAT3, induce apoptosis, and have antitumor activity

8-Epixanthatin structure

Product Name:8-Epixanthatin

CAS No:30890-35-8

Molecular Formula:C₁₅H₁₈O₃

Molecular Weight:246.301624774933

CID:2017436

PubChem ID:11694445

8-Epixanthatin Properties

Names and Identifiers

- Xanthatin
- 8-Epixanthatin
- 8-epi-Xanthatin
- 8DFW6D5G55
- (+)-8-epi-Xanthatin
- BDBM233133
- BDBM50433453
- 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-((1E)-3-oxo-1-buten-1-yl)-, (3aR,7S,8aR)-
- 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxo-1-butenyl)-, (3aR,6(E),7S,8aR)-
- 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxo-1-butenyl)-, (3ar-(3aalpha,6(E),7beta,8aalpha))-
- Q2727022
- 10.1016/j.ejmech.2013.02.018
- AT34934
- PD197484
- Q27270227
- CS-0143421
- CHEMBL2380788
- 30890-35-8
- HY-137974
- 2H-CYCLOHEPTA(B)FURAN-2-ONE, 3,3A,4,7,8,8A-HEXAHYDRO-7-METHYL-3-METHYLENE-6-(3-OXO-1-BUTENYL)-, (3AR-(3A.ALPHA.,6(E),7.BETA.,8A.ALPHA.))-
- AKOS040761266
- (3aR,7S,8aR)-7-methyl-3-methylidene-6-[(E)-3-oxobut-1-enyl]-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
- UNII-8DFW6D5G55
- DA-60605
- InChIKey： RBRPTFMVULVGIC-MDKNCZOUSA-N
- Inchi： 1S/C15H18O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h4-6,9,13-14H,3,7-8H2,1-2H3/b5-4+/t9-,13+,14+/m0/s1
- SMILES： O1C(C(=C)[C@@]2([H])CC=C(/C=C/C(C)=O)[C@@H](C)C[C@@]12[H])=O

Computed Properties

Exact Mass: 246.125594432g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 246.125594432g/mol
Heavy Atom Count: 18
Complexity: 456
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 43.4

Experimental Properties

Boiling Point: 444.3±45.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 199.1±28.8 °C
Color/Form: Powder
Density: 1.1±0.1 g/cm3

8-Epixanthatin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01V5CW-5mg	8-Epixanthatin	30890-35-8	97%	5mg	$772.00
MedChemExpress	HY-137974-5mg	8-Epixanthatin	30890-35-8	99.51%	5mg	￥5000	2024-04-18
TargetMol Chemicals	TN3276-5 mg	8-Epixanthatin	30890-35-8	98%	5mg	￥ 3,800
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E46130-5 mg	Xanthatin	30890-35-8		5mg	¥5440.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3276-1 mg	8-Epixanthatin	30890-35-8		1mg	￥2755.00	2022-04-26